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Introduction

PSEM 308 hydrochloride is a powerful and highly selective chemogenetic tool for the in vivo
silencing of specific neuronal populations. As a potent agonist for the Pharmacologically
Selective Actuator Module (PSAM) L141F-GlyR, a chimeric ligand-gated ion channel, PSEM
308 enables reversible, dose-dependent inhibition of targeted neurons. This technology is
particularly valuable for dissecting the complex neural circuits that govern fundamental
behaviors such as feeding and hunger. These application notes provide detailed protocols for
utilizing PSEM 308 hydrochloride to investigate hunger circuits, with a focus on the
chemogenetic silencing of Agouti-related protein (AgRP) neurons in the hypothalamus, a
critical neuronal population for the regulation of appetite and energy homeostasis.

Mechanism of Action

PSEM 308 hydrochloride acts as a selective agonist at the engineered PSAML141F-GIlyR ion
channel. This receptor is a chimera of the human glycine receptor alpha-1 subunit and the
nicotinic acetylcholine receptor alpha-7 ligand-binding domain, with a key mutation (L141F) that
confers selectivity for PSEM 308 and renders it insensitive to endogenous ligands like
acetylcholine. Upon binding of PSEM 308, the PSAML141F-GlyR channel opens, leading to an
influx of chloride ions (CI-). This influx hyperpolarizes the neuron, effectively inhibiting its firing
and subsequent neurotransmitter release. This rapid and reversible silencing provides a
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precise method for establishing causal links between the activity of a specific neuronal

population and an observed behavior.

Quantitative Data Summary

The following tables summarize the key quantitative data for PSEM 308 hydrochloride based

on available research.

Pharmacological Properties Value Reference
Agonist Target PSAML141F-GlyR [1]
Action Neuronal Inhibition [2][3]
Recommended In Vivo Dose

. < 5 mg/kg [2][3]
(mice)
Molecular Weight 303.83 g/mol [2][3]
Purity >98% (HPLC) [2][3]
Solubility Maximum Concentration Notes
DMSO 20 mM (6.08 mg/mL) [2][3]

Gentle warming may be

Ethanol 20 mM (6.08 mg/mL)

required.[2][3]

In Vivo Effects on Feeding
Behavior (Chemogenetic
Silencing of AQRP Neurons)

Observation

Reference

Food Intake

Rapidly and dramatically

reduced in hungry mice.

[4]

Feeding Motivation

Potently decreased.

[4]

Food-Seeking Behavior

Intensely diminished.

[4]
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Signaling Pathway

PSAML141F-GlyR Channel
(Expressed in Target Neuron)

Causes Neuronal Inhibition  [EESNEN

PSEM 308 Hydrochloride e Chioride lon (CH) Influx

Click to download full resolution via product page

Caption: Signaling pathway of PSEM 308 hydrochloride.

Experimental Protocols
Protocol 1: Stereotactic Viral Vector Delivery for
PSAML141F-GlyR Expression

This protocol describes the targeted delivery of an adeno-associated virus (AAV) vector
encoding the PSAML141F-GlyR channel into the arcuate nucleus of the hypothalamus (ARC)
in mice.

Materials:

e AAV vector (e.g., AAV-hSyn-DIO-PSAML141F-GlyR-mCherry)
e Cre-driver mouse line (e.g., AgRP-ires-Cre)

 Stereotaxic apparatus

o Anesthesia system (e.g., isoflurane)

e Microinjection pump and syringe

o Glass micropipettes

o Surgical tools (scalpel, forceps, etc.)

e Analgesics and post-operative care supplies

Procedure:
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e Anesthesia and Stereotaxic Mounting: Anesthetize the mouse using isoflurane (5% for
induction, 1-2% for maintenance). Secure the animal in the stereotaxic frame.

e Surgical Preparation: Shave the fur over the scalp and sterilize the area with betadine and
ethanol. Make a midline incision to expose the skull.

o Coordinate Targeting: Identify the bregma and lambda landmarks. Determine the stereotaxic
coordinates for the ARC (coordinates will vary depending on the mouse strain and age).

e Craniotomy: Drill a small burr hole in the skull over the target injection site.

 Viral Injection: Lower the glass micropipette filled with the AAV vector to the target depth.
Infuse the virus at a slow rate (e.g., 100 nL/min) to a total volume of 300-500 nL per
hemisphere.

e Post-Injection: Leave the pipette in place for 5-10 minutes to allow for diffusion before slowly
retracting it.

» Suturing and Recovery: Suture the incision and administer post-operative analgesics.
Monitor the animal until it has fully recovered from anesthesia.

e Incubation Period: Allow 3-4 weeks for robust expression of the PSAML141F-GlyR channel
before behavioral experiments.

Protocol 2: PSEM 308 Hydrochloride Administration and
Behavioral Testing

This protocol outlines the preparation and administration of PSEM 308 hydrochloride for in
vivo experiments and subsequent monitoring of feeding behavior.

Materials:
o PSEM 308 hydrochloride
 Sterile saline (0.9% NaCl) or other appropriate vehicle

e \ortex mixer and/or sonicator
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e Animal scale

e Metabolic cages or feeding behavior monitoring system

e Food and water

Procedure:

 PSEM 308 Solution Preparation:

o Calculate the required amount of PSEM 308 hydrochloride based on the desired dose
(e.g., 5 mg/kg) and the weight of the animals.

o Dissolve the PSEM 308 hydrochloride in sterile saline. Gentle warming or sonication may
be used to aid dissolution.

o Prepare a fresh solution for each experiment.

e Animal Acclimation: Acclimate the animals to the experimental setup (e.g., metabolic cages,
injection procedure) for several days prior to the experiment to minimize stress-induced
effects on feeding.

» Baseline Feeding Measurement: Measure baseline food intake for a defined period (e.g., 1-2
hours) before drug administration.

o PSEM 308 Administration:

o Weigh the animal to determine the precise injection volume.

o Administer PSEM 308 hydrochloride via intraperitoneal (i.p.) injection.

o Post-Injection Monitoring and Data Collection:

o Immediately return the animal to its cage with pre-weighed food and water.

o Monitor and record food intake at regular intervals (e.g., 30, 60, 120 minutes) post-
injection.
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o If using a continuous monitoring system, data on meal size, duration, and frequency
(feeding microstructure) can be collected.

o Control Groups: Include appropriate control groups, such as:
o Virus-injected animals receiving a vehicle injection.
o Wild-type (non-virus-injected) animals receiving a PSEM 308 injection.

o Data Analysis: Analyze the collected data to determine the effect of PSEM 308-mediated
neuronal inhibition on feeding behavior compared to baseline and control groups.

Experimental Workflow
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Caption: Experimental workflow for investigating hunger circuits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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